Supramolecular rectangles through directional chalcogen bonding†
Chemical Communications Pub Date: 2021-03-31 DOI: 10.1039/D1CC00789K
Abstract
Supramolecular rectangles are built from the 2+2 chalcogen bonding-based (ChB) association of 1,8-bis(telluromethylethynyl)-anthracene (BTMEA) and ditopic Lewis bases such as 4,4′-bipyridyl-ethane and analogs, demonstrating the strength and directionality of the ChB interaction in such alkynyl-telluroalkyl derivatives.
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